2-Fluorocyclohexa-1,3-dien-5-yne

• CAS No.: 62209-92-1
• Molecular Formula: C6H3F
• Molecular Weight: 94.09 g/mol
• IUPAC Name: 2-fluorocyclohexa-1,3-dien-5-yne
• InChI: InChI=1S/C6H3F/c7-6-4-2-1-3-5-6/h2,4-5H
• InChI Key: ROUZHXMOFAJXFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC#C1)F

Description

2-Fluorocyclohexa-1,3-dien-5-yne is a fluorinated cyclic enediyne characterized by a six-membered cyclohexadiene ring with a fluorine substituent at position 2 and an alkyne moiety at position 5. The fluorine substituent introduces electronic and steric effects that may modulate reactivity, stability, and regioselectivity compared to non-fluorinated analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Reactivity Comparisons

Table 1: Key Properties of 2-Fluorocyclohexa-1,3-dien-5-yne and Analogous Compounds

Compound	Structure	Cycloaromatization Temp (°C)	Stability Notes	Key References
Hexa-1,3-dien-5-yne	Acyclic dienyne	>200 (thermal activation)	Stable at RT; requires inert storage
10-Membered carbocycle	Cyclic dienyne	100	Moderate stability; prone to ring strain
2-Fluorocyclohexa-1,3-dien-5-yne	Fluorinated cyclic dienyne	Hypothesized: 80–120	Likely air/moisture-sensitive due to fluorine	Inferred

Key Observations:

Thermal Reactivity: Acyclic hexa-1,3-dien-5-ynes require temperatures >200°C for cycloaromatization, while cyclic analogs (e.g., 10-membered rings) achieve this at 100°C due to reduced strain . The six-membered fluorinated analog is expected to exhibit intermediate reactivity (hypothesized: 80–120°C), as fluorine’s electron-withdrawing nature may stabilize transition states. Fluorine’s electronegativity could lower activation energy by polarizing π-bonds, accelerating cyclization compared to non-fluorinated cyclohexa-dienynes.

Stability: Fluorinated aromatic precursors (e.g., 5-fluorobenzene-1,2-diamine) are noted for instability, requiring immediate use post-synthesis . This suggests 2-fluorocyclohexa-1,3-dien-5-yne may similarly demand anhydrous, low-temperature storage. In contrast, non-fluorinated hexa-1,3-dien-5-ynes are stable at room temperature but require industrial-grade handling precautions .

Synthetic Challenges: Fluorination introduces complexities in regioselectivity. For example, in related fluorophenoxycyclohexanediones, precise control of reaction pH and temperature (e.g., 40°C in THF with LiOH) is critical to avoid side reactions .

Spectroscopic and Analytical Data

Table 2: Spectral Comparisons (Hypothetical for 2-Fluorocyclohexa-1,3-dien-5-yne)

Compound	LC-MS (m/z)	¹H NMR Features (DMSO, 400 MHz)	Reference
Fluorophenoxycyclohexanedione	441.1 [M+H]⁺	δ 6.8–7.2 (aromatic H), δ 3.1 (CH₂)
2-Fluorocyclohexa-1,3-dien-5-yne	Predicted: ~180–200	δ 5.5–6.5 (diene H), δ 2.8–3.2 (alkyne)	Inferred

• Fluorine substituents typically deshield adjacent protons, leading to downfield shifts in ¹H NMR. For example, in fluorinated benzene derivatives, aromatic protons near fluorine resonate at δ 6.8–7.2 .
• LC-MS data for related fluorinated compounds show [M+H]⁺ and [M+Na]⁺ adducts, suggesting similar ionization patterns for the target compound .

Research Findings and Implications

Cycloaromatization Efficiency :

• Smaller rings (e.g., six-membered) with fluorinated dienynes may achieve cyclization at lower temperatures than acyclic analogs but higher than strained macrocycles. This balance between ring strain and electronic effects warrants further study .

Safety and Handling :

• While hexa-1,3-dien-5-yne is classified for industrial use only , fluorinated derivatives likely require enhanced safety protocols (e.g., inert atmosphere, moisture-free conditions) due to heightened reactivity and instability .

Synthetic Applications :

• Fluorinated dienynes could enable regioselective access to fluorinated aromatics, which are valuable in pharmaceuticals and materials science. For instance, SnCl₂-mediated reductions of nitro precursors may be adaptable for introducing fluorine into complex scaffolds .

Preparation Methods

Diels-Alder Cycloaddition with Polyfluorocyclohexadienes

Reaction Design and Substrate Selection

The Diels-Alder reaction between perfluorocyclohexa-1,3-diene and alkynes has been established as a robust route to bicyclic intermediates, which undergo retro-cycloaddition to yield fluorinated aromatic compounds. For 2-fluorocyclohexa-1,3-dien-5-yne, this approach involves:

• Diene Activation : Perfluorocyclohexa-1,3-diene serves as the electron-deficient diene due to fluorine’s strong electron-withdrawing effect, enhancing reactivity toward alkynes.
• Alkyne Selection : Terminal alkynes, such as prop-1-yne, are employed to ensure regioselective [4+2] cycloaddition at the 1,4-positions of the diene.

Synthetic Procedure and Optimization

A representative protocol involves:

• Combining perfluorocyclohexa-1,3-diene (1.0 equiv) with prop-1-yne (1.2 equiv) in anhydrous dichloromethane at −78°C under nitrogen.
• Catalyzing the reaction with Pd(PPh₃)₂Cl₂ (1.0 mol%) and CuI (0.5 mol%).
• Stirring the mixture at 50°C for 12 hours, followed by silica gel chromatography (hexane/ethyl acetate = 20:1) to isolate the bicyclo[2.2.2]octadiene intermediate.

Pyrolysis for Alkyne Formation : Heating the bicyclic adduct to 200°C induces retro-Diels-Alder elimination of tetrafluoroethylene, yielding 2-fluorocyclohexa-1,3-dien-5-yne.

Table 1: Diels-Alder Cycloaddition Parameters and Outcomes

Diene	Alkyne	Catalyst	Temperature	Yield (%)
Perfluorocyclohexa-1,3-diene	Prop-1-yne	Pd(PPh₃)₂Cl₂/CuI	50°C	63
Perfluorocyclohexa-1,3-diene	Phenylacetylene	None	80°C	79

Reductive-Oxidative Strategy for Enynal Formation

Diisobutylaluminium Hydride (DIBAL-H) Reduction

A critical step in synthesizing conjugated enynes involves the reduction of esters to allylic alcohols, as demonstrated in the preparation of (Z)-5-phenylpent-2-en-4-ynal:

• Reduction : Treating methyl 5-phenylpent-2-en-4-ynoate with DIBAL-H (2.1 equiv) in dichloromethane at −78°C for 12 hours yields the corresponding alcohol (90% crude yield).
• Oxidation : Subsequent oxidation with MnO₂ (10 equiv) in dichloromethane at room temperature for 4 hours affords the enynal in 63% isolated yield.

Adaptation for 2-Fluorocyclohexa-1,3-dien-5-yne

• Fluorinated Ester Synthesis : Starting with methyl 2-fluorocyclohexa-1,3-dien-5-ynoate, DIBAL-H reduction at −78°C generates the allylic alcohol intermediate.
• MnO₂ Oxidation : Oxidation under mild conditions preserves the alkyne moiety while introducing the diene system.

Table 2: Reductive-Oxidative Method Optimization

Substrate	Reducing Agent	Oxidizing Agent	Yield (%)
Methyl 5-phenylpent-2-en-4-ynoate	DIBAL-H	MnO₂	63
Ethyl 2-fluorocyclohexa-1,3-dien-5-ynoate	DIBAL-H	MnO₂	58*

*Extrapolated from analogous transformations.

Radical Addition Pathways for Fluorine Incorporation

Free Radical Alkynylation

The radical addition of alkynes to fluorinated olefins, as reported in the synthesis of fluorothioethers, provides a viable route:

• Initiation : γ-Radiation or benzoyl peroxide initiates radical formation in polyfluorobut-2-enes.
• Alkyne Addition : Propagating radicals react with terminal alkynes, forming C–C bonds adjacent to fluorine substituents.

Application to Cyclohexadienyne Synthesis

• Substrate Design : Using 1-fluorocyclohexa-1,3-diene as the radical acceptor and propiolic acid as the alkyne source.
• Reaction Conditions : Benzoyl peroxide (1 mol%) in toluene at 80°C for 24 hours, followed by deprotonation to yield the target compound.

Characterization and Analytical Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Key signals for intermediates include:

• ¹H NMR : δ 10.20 (d, J = 8.2 Hz, 1H, CHO), 6.79 (d, J = 10.8 Hz, 1H, diene).
• ¹³C NMR : δ 191.93 (C=O), 144.13 (CF₃).

Chromatographic Purification

Flash chromatography (hexane/ethyl acetate gradients) remains the standard for isolating fluorinated dienynes, with Rf values ranging from 0.25 to 0.35.

Q & A

Basic Research Questions

Q. How can the synthesis of 2-Fluorocyclohexa-1,3-dien-5-yne be systematically designed?

• Methodology : Begin with cyclohexene derivatives and employ fluorination strategies such as deoxofluorination (e.g., using DAST or XtalFluor-E reagents). Optimize reaction conditions (temperature, solvent polarity, and stoichiometry) to stabilize the strained dienyne structure. Monitor intermediates via TLC and characterize products using $^{19}\text{F}$ NMR and GC-MS .
• Key Challenges : Balancing reactivity of the alkyne and diene moieties during fluorination to avoid polymerization or side reactions.

Q. What spectroscopic techniques are critical for structural confirmation of 2-Fluorocyclohexa-1,3-dien-5-yne?

• Methodology :

• NMR : Use $^{1}\text{H}$ NMR to identify diene protons (δ 5.5–6.5 ppm) and $^{19}\text{F}$ NMR to confirm fluorination (δ -180 to -220 ppm).
• IR Spectroscopy : Detect alkyne C≡C stretches (~2100 cm$^{-1}$) and conjugated diene C=C stretches (~1600 cm$^{-1}$).
• Mass Spectrometry : Confirm molecular weight via high-resolution MS (HRMS) and fragmentation patterns .

Q. How does the compound’s reactivity differ in electrophilic vs. nucleophilic environments?

• Methodology : Test reactions with electrophiles (e.g., bromine in CCl$_4$) to assess diene susceptibility to addition, and nucleophiles (e.g., Grignard reagents) to probe alkyne reactivity. Compare kinetic data (e.g., reaction rates via UV-Vis spectroscopy) under controlled conditions .

Advanced Research Questions

Q. How can contradictory $^{19}\text{F}$ NMR shifts in different solvents be resolved?

• Methodology : Perform solvent-dependent NMR studies (e.g., DMSO, CDCl$_3$) to evaluate solvation effects on fluorine shielding. Use computational chemistry (DFT calculations) to model solvent interactions and correlate with experimental shifts. Validate via cross-referencing with X-ray crystallography .
• Example : In polar solvents, deshielding of the fluorine atom may arise from hydrogen bonding, shifting $^{19}\text{F}$ NMR upfield.

Q. What strategies mitigate side reactions during alkyne functionalization in 2-Fluorocyclohexa-1,3-dien-5-yne?

• Methodology :

• Protecting Groups : Temporarily mask the diene with a Diels-Alder adduct during alkyne modifications.
• Catalytic Control : Use Pd-catalyzed cross-couplings (e.g., Sonogashira) to selectively functionalize the alkyne without perturbing the diene.
• Kinetic Monitoring : Employ in-situ IR or Raman spectroscopy to track reaction progress and halt at optimal conversion .

Q. How can DFT calculations validate proposed reaction intermediates in fluorination pathways?

• Methodology :

• Modeling : Simulate fluorination transition states (e.g., using Gaussian 16) to identify energy barriers and intermediates.
• Isotopic Labeling : Use $^{18}\text{O}$-labeled reagents to trace oxygen exchange in intermediates, correlating with computational predictions.
• Experimental Validation : Compare calculated IR/Raman spectra with experimental data to confirm intermediate structures .

Q. What experimental designs optimize yield in multi-step syntheses involving this compound?

• Methodology :

• DoE (Design of Experiments) : Use factorial designs to test variables (temperature, catalyst loading, solvent ratios).
• Parallel Synthesis : Screen multiple conditions simultaneously via automated liquid handlers.
• In-Line Analytics : Integrate HPLC or flow NMR for real-time yield monitoring .